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Compound of Interest

Compound Name: 5-Methyiltetrahydrofolic acid-13C5

Cat. No.: B15143208

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, analytical
methodologies, and biological significance of 5-Methyltetrahydrofolic acid-13C5. This
isotopically labeled compound is a crucial tool in clinical and nutritional research, primarily
serving as an internal standard for the accurate quantification of its endogenous counterpart, 5-
methyltetrahydrofolic acid (5-MTHF), the most biologically active form of folate.

Core Chemical Properties

5-Methyltetrahydrofolic acid-13C5 is a stable, isotopically labeled form of 5-MTHF where five
carbon atoms in the glutamic acid moiety are replaced with carbon-13 isotopes.[1] This mass
shift of +5 amu allows for its clear differentiation from the unlabeled analyte in mass
spectrometry-based assays, ensuring high precision and accuracy in quantification.[1]
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Property Value
Molecular Formula 13C5C15H25N706
Molecular Weight 464.42 g/mol
Isotopic Purity =99 atom % 13C
Chemical Purity >95%
White to off-white or light yellow
Appearance . _
powder/crystalline solid
Storage Temperature -20°C, protect from light, air, and moisture
Soluble in DMSO (e.g., 55-83.33 mg/mL),
Solubility agueous base (slightly, sonicated), and
sparingly soluble in aqueous buffers.[2][3][4][5]
Stable as a solid for 24 years at -20°C.[3] In
- solution, it is sensitive to oxidation, heat, and
Stability

light.[6] Oxygen is a major factor in its

degradation.[6]

Synthesis and Structure

The synthesis of 5-Methyltetrahydrofolic acid-13C5 involves the coupling of a 13Cs-labeled L-
glutamic acid with the p-aminobenzoyl and pteridine ring moieties, followed by reduction and
methylation. While specific proprietary synthesis details are not publicly available, a general
workflow can be conceptualized.
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Generalized Synthesis Workflow for 5-Methyltetrahydrofolic acid-13C5
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Generalized synthesis workflow.
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Biological Role: One-Carbon Metabolism

5-MTHEF is a critical coenzyme in one-carbon metabolism, a network of interconnected
biochemical pathways essential for the synthesis of nucleotides (and thus DNA replication and
repair), amino acids, and for methylation reactions. The methyl group from 5-MTHF is
transferred to homocysteine to form methionine in a reaction catalyzed by methionine
synthase. Methionine is a precursor to S-adenosylmethionine (SAM), the universal methyl

donor for numerous biological processes, including DNA methylation.
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Simplified One-Carbon Metabolism Pathway
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Role of 5-MTHF in one-carbon metabolism.
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Experimental Protocols

Quantification of 5-Methyltetrahydrofolic Acid in Human
Serum/Plasma by LC-MS/MS

This protocol outlines a typical stable isotope dilution assay for the quantification of 5-MTHF in
human serum or plasma using 5-Methyltetrahydrofolic acid-13C5 as an internal standard.[7]

[81°]

1. Materials and Reagents:

o 5-Methyltetrahydrofolic acid (analyte standard)
o 5-Methyltetrahydrofolic acid-13C5 (internal standard)
o Acetonitrile (ACN), HPLC grade

e Methanol (MeOH), HPLC grade

e Formic acid (FA), LC-MS grade

» Ascorbic acid

« Dithiothreitol (DTT)

o Ultrapure water

e Human serum/plasma samples

2. Standard and Internal Standard Preparation:

e Prepare stock solutions of 5-MTHF and 5-MTHF-13C5 in a suitable solvent (e.g., DMSO or a
buffer containing antioxidants like ascorbic acid and DTT).

e Prepare a series of working standard solutions by serially diluting the 5-MTHF stock solution.
e Prepare a working internal standard solution of 5-MTHF-13C5 at a fixed concentration.

3. Sample Preparation (Protein Precipitation):
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To a 100 pL aliquot of serum/plasma, add an antioxidant solution (e.g., ascorbic acid).
Add a fixed volume of the working internal standard solution (5-MTHF-13C5).

Add 200 pL of cold acetonitrile to precipitate proteins.

Vortex mix and centrifuge at high speed (e.g., 10,000 x g) for 10 minutes at 4°C.

Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of
nitrogen.

Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.
. LC-MS/MS Analysis:

Liguid Chromatography (LC):

[e]

Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 pm).

Mobile Phase A: Water with 0.1% formic acid.

[e]

Mobile Phase B: Acetonitrile with 0.1% formic acid.

o

[¢]

Gradient: A suitable gradient to separate 5-MTHF from other matrix components.

[¢]

Flow Rate: 0.3 mL/min.

[e]

Injection Volume: 10 pL.

Mass Spectrometry (MS/MS):

o lonization Mode: Positive Electrospray lonization (ESI+).
o Scan Type: Multiple Reaction Monitoring (MRM).

o MRM Transitions (example):

» 5-MTHF: Q1 m/z 460.2 -> Q3 m/z 313.1
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» 5-MTHF-13C5: Q1 m/z 465.2 -> Q3 m/z 318.1

o Optimize instrument parameters (e.g., collision energy, declustering potential) for
maximum sensitivity.

5. Data Analysis:

e Construct a calibration curve by plotting the peak area ratio of the analyte to the internal
standard against the concentration of the analyte in the calibration standards.

» Determine the concentration of 5-MTHF in the unknown samples by interpolating their peak
area ratios from the calibration curve.
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LC-MS/MS Experimental Workflow
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Workflow for 5-MTHF quantification.
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Analytical Characterization

While a specific, publicly available NMR spectrum for 5-Methyltetrahydrofolic acid-13C5 is
not readily found, its identity and purity are typically confirmed by the manufacturer using mass
spectrometry and HPLC. The expected 3C NMR spectrum would show enriched signals
corresponding to the five carbons of the glutamic acid moiety, clearly distinguishing it from the
unlabeled compound.

Conclusion

5-Methyltetrahydrofolic acid-13C5 is an indispensable tool for the accurate and precise
measurement of the biologically active form of folate in various biological matrices. Its use as
an internal standard in LC-MS/MS assays has significantly advanced research in nutrition,
clinical diagnostics, and drug development by enabling reliable assessment of folate status and
metabolism. This guide provides a foundational understanding of its chemical properties,
biological context, and application in a key analytical protocol, serving as a valuable resource
for professionals in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Chemoenzymatic Assembly of Isotopically Labeled Folates [agris.fao.org]

2. Synthesis of 1-13C and 3-13C isotopic isomers of aspartic and glutamic acids | Semantic
Scholar [semanticscholar.org]

3. The urinary excretion of orally administered pteroyl-L-glutamic acid by the rat - PubMed
[pubmed.ncbi.nim.nih.gov]

4. chembk.com [chembk.com]

5. researchgate.net [researchgate.net]

6. The synthesis of folic acid, multiply labelled with stable isotopes, for bio-availability studies
in human nutrition - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing)
[pubs.rsc.org]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b15143208?utm_src=pdf-body
https://www.benchchem.com/product/b15143208?utm_src=pdf-body
https://www.benchchem.com/product/b15143208?utm_src=pdf-custom-synthesis
https://agris.fao.org/search/en/providers/122535/records/65df649a0f3e94b9e5d8175f
https://www.semanticscholar.org/paper/Synthesis-of-1%E2%80%9013C-and-3%E2%80%9013C-isotopic-isomers-of-Fotadar-Cowburn/0eb26d0fd0995eabc73994da3d396eab617cef7d
https://www.semanticscholar.org/paper/Synthesis-of-1%E2%80%9013C-and-3%E2%80%9013C-isotopic-isomers-of-Fotadar-Cowburn/0eb26d0fd0995eabc73994da3d396eab617cef7d
https://pubmed.ncbi.nlm.nih.gov/5124394/
https://pubmed.ncbi.nlm.nih.gov/5124394/
https://www.chembk.com/en/chem/pteroyl-L-glutamic%20acid
https://www.researchgate.net/publication/232290167_The_Synthesis_of_Biologically_Active_Pteroyloligo-g-l-Glutamates_Folic_Acid_Conjugates
https://pubs.rsc.org/en/content/articlelanding/1999/p1/a900944b
https://pubs.rsc.org/en/content/articlelanding/1999/p1/a900944b
https://pubs.rsc.org/en/content/articlelanding/1999/p1/a900944b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

..............

Cambridge Isotope Laboratories, CLM-9548-0.001 [isotope.com]

e 8.5-XF)LF P Tk FOER-(FILR I > B-13C5) 99 atom % 13C, 95% (CP) | Sigma-
Aldrich [sigmaaldrich.com]
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 To cite this document: BenchChem. [5-Methyltetrahydrofolic Acid-13C5: An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143208#5-methyltetrahydrofolic-acid-13c5-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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